Cas no 2679836-13-4 (rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.2.0octane-8-carboxylic acid)

• Product Name: rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.2.0octane-8-carboxylic acid
• CAS No: 2679836-13-4
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 5644991
• PubChem ID: 165906811
• Update Time: 2025-05-20

rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.2.0octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679836-13-4
• rac-(1R,6R,8R)-5-oxo-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[4.2.0]octane-8-carboxylic acid
• EN300-28279321
• rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.2.0octane-8-carboxylic acid

• Inchi： 1S/C12H15NO5/c1-2-5-18-12(17)13-4-3-9(14)7-6-8(10(7)13)11(15)16/h2,7-8,10H,1,3-6H2,(H,15,16)/t7-,8+,10+/m0/s1
• InChI Key： FDXVPBGSHYKMLO-QXFUBDJGSA-N
• SMILES： O=C1CCN(C(=O)OCC=C)[C@H]2[C@H](C(=O)O)C[C@H]21

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.9Ų

Additional information on rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.2.0octane-8-carboxylic acid

Comprehensive Overview of rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2679836-13-4)

The compound rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2679836-13-4) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique bicyclic framework, combined with functional groups such as the 5-oxo and carboxylic acid moieties, makes it a valuable intermediate for the development of novel pharmaceuticals. The presence of the prop-2-en-1-yloxy carbonyl group further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for azabicyclic compounds has surged due to their potential applications in drug discovery, particularly in targeting neurological disorders and infectious diseases. Researchers are increasingly exploring the stereochemical properties of such molecules, as exemplified by the rac-(1R,6R,8R) configuration of this compound. This stereospecificity is crucial for achieving desired biological activity, a topic frequently searched by professionals in the field.

The synthesis of rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.2.0]octane-8-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the azabicyclo[4.2.0]octane core, followed by selective functionalization at the 8-position to introduce the carboxylic acid group. The prop-2-en-1-yloxy carbonyl moiety is typically introduced via esterification, a process that has been optimized for high yield and purity.

One of the most discussed topics in relation to this compound is its potential role in the development of enzyme inhibitors. The 5-oxo group, in particular, is known to interact with active sites of certain enzymes, making it a promising scaffold for inhibitor design. This aligns with the growing interest in targeted therapies, a hot topic in pharmaceutical research. Additionally, the compound's bicyclic structure offers rigidity, which is advantageous for improving drug bioavailability—a frequently searched term in pharmacokinetics studies.

From an analytical perspective, the characterization of rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.2.0]octane-8-carboxylic acid relies heavily on advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's structure and purity, which are critical for its application in research and development. The CAS No. 2679836-13-4 serves as a unique identifier, facilitating accurate referencing in scientific literature and databases.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. This aspect is often highlighted in laboratory safety guidelines, a subject of increasing importance in academic and industrial settings.

In summary, rac-(1R,6R,8R)-5-oxo-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2679836-13-4) represents a fascinating area of research with broad implications for drug development. Its unique structural features, combined with its potential applications, make it a compound of significant interest to chemists and pharmacologists alike. As the field of medicinal chemistry continues to evolve, this molecule is likely to remain a focal point for innovative research and discovery.